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Compound of Interest

Compound Name:
1-((2S,5S)-2,5-diMethylpiperazin-

1-yl)ethanone

CAS No.: 1267873-19-7

Cat. No.: B1169377

Get Quote

Executive Summary & Stereochemical Definition
For researchers in crystal engineering and chiral resolution, distinguishing the stereoisomers of

2,5-dimethylpiperazine is the critical first step. Commercial "2,5-dimethylpiperazine" is often the

trans-isomer, which is achiral (meso) due to a center of inversion (

). The cis-isomer exists as a pair of enantiomers (

and

) and is the active agent for chiral applications.

Target Product:cis-2,5-Dimethylpiperazine salts (Chiral Resolving Agents).

Primary Application: Optical resolution of racemic acids (e.g., ibuprofen, mandelic acid) and

crystal engineering of pharmaceutical co-crystals.

Key Advantage: The rigid piperazine chair conformation provides a predictable "lock-and-

key" supramolecular synthon (
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motif) that stabilizes diastereomeric salts more effectively than flexible amines like
phenylethylamine.

Crystallographic Data & Structural Mechanics
Crystal System and Space Groups
The performance of 2,5-DMP salts is governed by their packing efficiency. Unlike the trans-

isomer, which typically crystallizes in centrosymmetric space groups (e.g.,

), the chiral cis-isomer salts crystallize in non-centrosymmetric space groups (e.g.,

or

), which is a prerequisite for optical resolution.

Table 1: Crystallographic Parameters of 2,5-DMP Salts

Salt System Cation Isomer Space Group
Lattice
Features

H-Bonding
Network

2,5-DMP trans (Meso)
Centrosymmetric

; Layers

2D network via

N-H...Cl

2,5-DMP trans (Meso)
Inversion center

on cation

Layered (001)

sheets

2,5-DMP

Tartrate
cis (Chiral)

Chiral axis;

Helical packing

3D network via

N-H...O

2,5-DMP

Ibuprofen
cis (Chiral)

Orthorhombic;

Columnar

1D chains

(Charge-

assisted)

Supramolecular Synthons
The robustness of 2,5-DMP salts arises from the charge-assisted hydrogen bond between the

protonated piperazine nitrogen and the carboxylate/anion.

Primary Interaction:
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(Distance: ~2.6 – 2.8 Å).

Topology: The equatorial methyl groups in the cis-isomer force the counter-ions into specific

"pockets," maximizing chiral recognition.

Visualization: Supramolecular Assembly
The following diagram illustrates the formation of the diastereomeric salt network, highlighting

the critical "Selectivity Filter" step where the crystal lattice rejects the mismatched enantiomer.

Crystallization Event (Selectivity Filter)Racemic Acid
(R/S-Mixture)
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Solution

cis-2,5-DMP
(Resolving Agent)

Nucleation of
Matched Pair

 H-Bond Recognition Rejection of
Mismatched Pair

 Steric Hindrance

Crystalline Salt
(Diastereomer A)

 Lattice Energy Stabilization

Mother Liquor
(Enriched Diastereomer B)

Click to download full resolution via product page

Caption: Mechanism of diastereomeric salt formation showing the kinetic selection of the

matched pair.

Comparative Performance Analysis
Resolution Efficiency
The table below compares cis-2,5-DMP against industry-standard resolving agents. 2,5-DMP

excels in resolving sterically hindered acids due to its rigid cyclic structure.

Table 2: Comparative Performance of Resolving Agents
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Resolving
Agent

Structural
Class

Resolution
Efficiency (S-
Factor)

Yield (Typical) Best For

cis-2,5-

Dimethylpiperazi

ne

Cyclic Diamine

(Rigid)
High (S > 40)

35-45%

(Theoretical Max

50%)

Sterically

hindered acids

(e.g., Ibuprofen

analogs)

Phenylethylamin

e

Acyclic Amine

(Flexible)

Moderate (S ~

15-25)
30-40%

General

carboxylic acids

Tartaric Acid Dicarboxylic Acid High (S > 50) 40-45%

Chiral amines

(Reverse

resolution)

2-

Methylpiperazine
Cyclic Amine Moderate 25-35%

Simple acids;

less steric bulk

than 2,5-DMP

Physicochemical Stability
Thermal Stability: 2,5-DMP salts typically exhibit higher melting points (

C) compared to acyclic amine salts, indicating higher lattice energy.

Solubility Profile:

Water:[1] Highly soluble (facilitates green chemistry).

Ethanol:[1] Moderate solubility (ideal for recrystallization).

Acetone:[1] Low solubility (antisolvent).

Experimental Protocols
Protocol A: Synthesis of Diastereomeric Salts
This protocol is self-validating: The formation of a precipitate indicates a successful "matched"

pairing.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.solubilityofthings.com/25-dimethylpiperazine
https://www.solubilityofthings.com/25-dimethylpiperazine
https://www.solubilityofthings.com/25-dimethylpiperazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stoichiometry Calculation: Determine the molar mass of the racemic acid. Use 0.55 molar

equivalents of cis-2,5-dimethylpiperazine (Half-equivalent method is often superior for

maximizing ee%).

Dissolution: Dissolve the racemic acid in Ethanol (95%) at

C.

Addition: Add the resolving agent (dissolved in minimal water) dropwise.

Nucleation: Cool slowly to room temperature (

C/min). Critical Step: If oiling out occurs, reheat and add 5% v/v acetone.

Harvesting: Filter the crystals. Wash with cold ethanol.

Recrystallization: Recrystallize from Ethanol/Water (9:1) to upgrade chiral purity (>99% ee).

Protocol B: Single Crystal Growth for XRD
Method: Slow Evaporation.

Solvent System: Methanol/Water (1:1).

Procedure: Prepare a saturated solution of the purified salt. Filter through a 0.45

m syringe filter into a narrow vial. Cover with parafilm and poke 3-4 pinholes.

Timeline: Allow to stand undisturbed for 5-7 days. Look for block-like or prismatic crystals

(needles often indicate poor diffraction quality).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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